Eicosapentaenoyl Serotonin
Eicosapentaenoyl Serotonin
Eicosapentaenoyl Serotonin is a dual fatty acid amide hydrolase (FAAH) and TRPV1 antagonist.
Brand Name:
Vulcanchem
CAS No.:
199875-71-3
VCID:
VC0526949
InChI:
InChI=1S/C30H40N2O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-30(34)31-23-22-26-25-32-29-21-20-27(33)24-28(26)29/h3-4,6-7,9-10,12-13,15-16,20-21,24-25,32-33H,2,5,8,11,14,17-19,22-23H2,1H3,(H,31,34)/b4-3-,7-6-,10-9-,13-12-,16-15-
SMILES:
CCC=CCC=CCC=CCC=CCC=CCCCC(=O)NCCC1=CNC2=C1C=C(C=C2)O
Molecular Formula:
C30H40N2O2
Molecular Weight:
460.662
Eicosapentaenoyl Serotonin
CAS No.: 199875-71-3
Inhibitors
VCID: VC0526949
Molecular Formula: C30H40N2O2
Molecular Weight: 460.662
Purity: >98% (or refer to the Certificate of Analysis)
CAS No. | 199875-71-3 |
---|---|
Product Name | Eicosapentaenoyl Serotonin |
Molecular Formula | C30H40N2O2 |
Molecular Weight | 460.662 |
IUPAC Name | (5Z,8Z,11Z,14Z,17Z)-N-[2-(5-hydroxy-1H-indol-3-yl)ethyl]icosa-5,8,11,14,17-pentaenamide |
Standard InChI | InChI=1S/C30H40N2O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-30(34)31-23-22-26-25-32-29-21-20-27(33)24-28(26)29/h3-4,6-7,9-10,12-13,15-16,20-21,24-25,32-33H,2,5,8,11,14,17-19,22-23H2,1H3,(H,31,34)/b4-3-,7-6-,10-9-,13-12-,16-15- |
Standard InChIKey | RYPAMQYLBIIZHL-KBRNBYEHSA-N |
SMILES | CCC=CCC=CCC=CCC=CCC=CCCCC(=O)NCCC1=CNC2=C1C=C(C=C2)O |
Appearance | Solid powder |
Description | Eicosapentaenoyl Serotonin is a dual fatty acid amide hydrolase (FAAH) and TRPV1 antagonist. |
Purity | >98% (or refer to the Certificate of Analysis) |
Shelf Life | >2 years if stored properly |
Solubility | Soluble in DMSO |
Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms | Eicosapentaenoyl Serotonin; |
Reference | 1: Wang Y, Balvers MGJ, Hendriks HFJ, Wilpshaar T, van Heek T, Witkamp RF, Meijerink J. Docosahexaenoyl serotonin emerges as most potent inhibitor of IL-17 and CCL-20 released by blood mononuclear cells from a series of N-acyl serotonins identified in human intestinal tissue. Biochim Biophys Acta. 2017 Sep;1862(9):823-831. doi: 10.1016/j.bbalip.2017.05.008. Epub 2017 May 16. PubMed PMID: 28526351. 2: Verhoeckx KC, Voortman T, Balvers MG, Hendriks HF, M Wortelboer H, Witkamp RF. Presence, formation and putative biological activities of N-acyl serotonins, a novel class of fatty-acid derived mediators, in the intestinal tract. Biochim Biophys Acta. 2011 Oct;1811(10):578-86. doi: 10.1016/j.bbalip.2011.07.008. Epub 2011 Jul 21. PubMed PMID: 21798367. |
PubChem Compound | 91746210 |
Last Modified | Nov 11 2021 |
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